Cas no 830322-07-1 (1,1'-Biphenyl, 3,3',5,5'-tetrakis(1-chloro-1-methylethyl)-)

1,1'-Biphenyl, 3,3',5,5'-tetrakis(1-chloro-1-methylethyl)- structure
830322-07-1 structure
Product Name:1,1'-Biphenyl, 3,3',5,5'-tetrakis(1-chloro-1-methylethyl)-
CAS No:830322-07-1
MF:C24H30Cl4
MW:460.307003498077
CID:679498
PubChem ID:59940066
Update Time:2025-04-19

1,1'-Biphenyl, 3,3',5,5'-tetrakis(1-chloro-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,3',5,5'-tetrakis(1-chloro-1-methylethyl)-
    • 1-[3,5-bis(2-chloropropan-2-yl)phenyl]-3,5-bis(2-chloropropan-2-yl)benzene
    • 830322-07-1
    • SCHEMBL14347036
    • 3,3',5,5'-Tetrakis(2-chloropropan-2-yl)-1,1'-biphenyl
    • DTXSID20733328
    • Inchi: 1S/C24H30Cl4/c1-21(2,25)17-9-15(10-18(13-17)22(3,4)26)16-11-19(23(5,6)27)14-20(12-16)24(7,8)28/h9-14H,1-8H3
    • InChI Key: DGRSADIDNSKCGP-UHFFFAOYSA-N
    • SMILES: ClC(C)(C)C1C=C(C=C(C=1)C1C=C(C=C(C=1)C(C)(C)Cl)C(C)(C)Cl)C(C)(C)Cl

Computed Properties

  • Exact Mass: 460.107212g/mol
  • Monoisotopic Mass: 458.110162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų
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